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Compound of Interest

Compound Name: Geranyl propionate

Cat. No.: B1618796

This technical guide provides a comprehensive overview of the core physical properties of
geranyl propionate, specifically its boiling point and density. The information is tailored for
researchers, scientists, and professionals in drug development and related fields who require
precise data and methodologies for their work with this compound.

Core Physical Properties

Geranyl propionate, a fragrant ester, possesses distinct physical characteristics that are
crucial for its application in various scientific and industrial contexts. This section summarizes
its key physical properties in a structured format for clarity and ease of comparison.

Data Presentation: Physical Properties of Geranyl
Propionate

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1618796?utm_src=pdf-interest
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions

Boiling Point 252 - 254 °C AL 760 mmHg (standard
atmospheric pressure)[1][2][3]

252 °C At 738 mmHg[1][4][5][6]

~250 °C Not specified

Density 0.896 - 0.913 g/mL At 25 °C[1][7]

0.899 g/mL At 25 °C[4][5][6]

0.899 g/mL Not specified[8][9]

Experimental Protocols

The determination of the physical properties of a compound like geranyl propionate requires

precise and standardized experimental procedures. The following sections detail the

methodologies for measuring its boiling point and density.

Boiling Point Determination

The boiling point of geranyl propionate is determined using a distillation method. This

procedure involves heating the liquid to its boiling point and measuring the temperature at

which the vapor phase is in equilibrium with the liquid phase under a specific pressure.

Methodology:

o Asimple distillation apparatus is assembled, consisting of a round-bottom flask, a distillation

head with a thermometer, a condenser, and a receiving flask.

o A sample of geranyl propionate is placed in the round-bottom flask along with boiling chips

to ensure smooth boiling.

e The apparatus is heated, and the temperature is monitored.

e The boiling point is recorded as the temperature at which a steady stream of distillate is

collected in the receiving flask, and the temperature reading on the thermometer remains

constant.
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e The atmospheric pressure is also recorded, as boiling point is pressure-dependent.

Density Determination

The density of geranyl propionate, a measure of its mass per unit volume, is typically
determined using a pycnometer or a hydrometer.

Methodology using a Pycnometer:

A clean, dry pycnometer (a flask with a specific, known volume) is weighed accurately.
e The pycnometer is filled with geranyl propionate, ensuring no air bubbles are trapped.
o The filled pycnometer is then weighed again.

e The mass of the geranyl propionate is calculated by subtracting the mass of the empty
pycnhometer from the mass of the filled pycnometer.

e The density is then calculated by dividing the mass of the geranyl propionate by the known
volume of the pycnometer. The measurement is conducted at a controlled temperature,
typically 25 °C.

Synthesis of Geranyl Propionate

Geranyl propionate is commercially synthesized through the esterification of geraniol with
propionic acid. This reaction is a fundamental process in fragrance chemistry.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Propionic Acid Products

Process Water

A
Geraniol Esterification

Geranyl Propionate

Acid Catalyst
(e.g., Sulfuric Acid)

Click to download full resolution via product page

Caption: Synthesis of Geranyl Propionate via Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.laxmideewanfragrances.com/product/geranyl-propionate/
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.benchchem.com/product/b1618796#physical-properties-of-geranyl-propionate-boiling-point-density
https://www.benchchem.com/product/b1618796#physical-properties-of-geranyl-propionate-boiling-point-density
https://www.benchchem.com/product/b1618796#physical-properties-of-geranyl-propionate-boiling-point-density
https://www.benchchem.com/product/b1618796#physical-properties-of-geranyl-propionate-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

